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Compound of Interest

Compound Name: 5-Bromo-3-methyl-2-nitropyridine

Cat. No.: B597955

An In-depth Technical Guide to 5-Bromo-3-
methyl-2-nitropyridine

This technical guide provides a comprehensive overview of the chemical structure, properties,
and synthesis of 5-Bromo-3-methyl-2-nitropyridine. The information is intended for
researchers, scientists, and professionals in the field of drug development and materials
science.

Chemical Structure and IUPAC Name

5-Bromo-3-methyl-2-nitropyridine is a substituted pyridine derivative. The pyridine ring is
functionalized with a bromine atom at the 5-position, a methyl group at the 3-position, and a
nitro group at the 2-position.

e |[UPAC Name: 5-Bromo-3-methyl-2-nitropyridine
e Synonyms: Pyridine, 5-bromo-3-methyl-2-nitro-

The chemical structure is as follows:
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(Note: This is a representative image of the chemical structure, generated based on the IUPAC
name.)

Physicochemical Properties

The key quantitative data for 5-Bromo-3-methyl-2-nitropyridine are summarized in the table
below. This compound is typically a white to light yellow crystalline powder or solid under
normal conditions.

Property Value Source(s)
Molecular Formula CeHsBrN202
Molecular Weight 217.02 g/mol
CAS Number 114042-02-3
White to light yellow
Appearance ] )
powder/crystalline solid
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Applications in Research and Development

5-Bromo-3-methyl-

 To cite this document: BenchChem. [5-Bromo-3-methyl-2-nitropyridine chemical structure
and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597955#5-bromo-3-methyl-2-nitropyridine-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b597955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

